2-(4-Propoxycyclohexyl)acetic acid
Overview
Description
2-(4-Propoxycyclohexyl)acetic acid, also known as PCCA, is a novel compound in the family of non-steroidal anti-inflammatory drugs (NSAIDs). It has a molecular weight of 200.28 . The compound is typically stored at room temperature and has an oil-like physical form .
Molecular Structure Analysis
The molecular formula of 2-(4-Propoxycyclohexyl)acetic acid is C11H20O3 . The InChI code for the compound is 1S/C11H20O3/c1-2-7-14-10-5-3-9(4-6-10)8-11(12)13/h9-10H,2-8H2,1H3,(H,12,13) .Physical And Chemical Properties Analysis
2-(4-Propoxycyclohexyl)acetic acid is an oil-like substance stored at room temperature . It has a molecular weight of 200.28 .Scientific Research Applications
Synthesis and Functionalization
The research into 2-(4-Propoxycyclohexyl)acetic acid often focuses on its synthesis and potential for functionalization. For instance, Kikelj et al. (1991) detail the synthesis of trans-2-(2'-aminocyclohexyloxy)acetic acid from trans-2-(2'-azidocyclohexyloxy)acetic acid, demonstrating the potential for creating derivatives of this compound (Kikelj et al., 1991).
Synthesis of Hexahydroindoles
The compound plays a role in the synthesis of 2,6-dioxo-1,2,3,4,5,6-hexahydroindoles, which are important intermediates for various alkaloids. Juma et al. (2008) describe the preparation of acetal-protected derivatives of (2,4-dioxocyclohex-1-yl)acetic acid derivatives, showcasing the versatility of similar compounds in chemical synthesis (Juma et al., 2008).
Adsorption Studies
In environmental sciences, related compounds like 2,4,5-trichlorophenoxy acetic acid are studied for their adsorption behavior. Khan and Akhtar (2011) explore the adsorption of such compounds on cation-exchangers, which could have implications for understanding how 2-(4-Propoxycyclohexyl)acetic acid interacts with various materials (Khan & Akhtar, 2011).
Metabolic Studies
Metabolic studies also take interest in related compounds. Niederwieser et al. (1978) identified cis- and trans-4-hydroxycyclohexylacetic acid in human urine, indicating the potential metabolic pathways that similar compounds like 2-(4-Propoxycyclohexyl)acetic acid might undergo (Niederwieser et al., 1978).
Safety and Hazards
Future Directions
While specific future directions for 2-(4-Propoxycyclohexyl)acetic acid are not available, research into similar compounds, such as acetic acid, is ongoing. For instance, photocatalytic CO2 reduction is a promising technology for using anthropogenic CO2 emissions to alleviate our dependence on fossil fuels .
Mechanism of Action
Biochemical Pathways
Acetic acid derivatives often participate in metabolic pathways involving acetyl-coa, a key molecule in metabolism
Action Environment
The action, efficacy, and stability of 2-(4-Propoxycyclohexyl)acetic acid can be influenced by various environmental factors. These may include pH, temperature, and the presence of other substances that can interact with the compound
properties
IUPAC Name |
2-(4-propoxycyclohexyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O3/c1-2-7-14-10-5-3-9(4-6-10)8-11(12)13/h9-10H,2-8H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVQQMHDKYBSOOH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1CCC(CC1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Propoxycyclohexyl)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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